Cas no 859517-98-9 (Benzaldehyde,3-(2-fluoro-4-pyridinyl)-)

• Product Name: Benzaldehyde,3-(2-fluoro-4-pyridinyl)-
• CAS No: 859517-98-9
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 718041
• PubChem ID: 53425023
• Update Time: 2025-04-19

Benzaldehyde,3-(2-fluoro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(2-fluoro-4-pyridinyl)-
• 3-(2-(METHOXYCARBONYL)PYRIDIN-4-YL)BENZALDEHYDE
• methyl 4-(3-formylphenyl)pyridine-2-carboxylate
• 3-(2-(METHOXYCARBONYL)(PYRIDIN-4-YL))BENZALDEHYDE
• 3-(2-fluoro-pyridin-4-yl)-benzaldehyde
• Benzaldehyde,3-(2-fluoro-4-pyridinyl)
• 859517-98-9
• DTXSID20698701

• Inchi： 1S/C14H11NO3/c1-18-14(17)13-8-12(5-6-15-13)11-4-2-3-10(7-11)9-16/h2-9H,1H3
• InChI Key： ILONSEIFVZJQQK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=CN=1)C1C=CC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 241.07400
• Monoisotopic Mass: 241.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 56.26000
• LogP: 2.34770